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Compound of Interest

Compound Name: 5-Bromo-3-pyridylacetic acid

Cat. No.: B1363985 Get Quote

Technical Support Center: 5-Bromo-3-
pyridylacetic Acid
Welcome to the Technical Support Center for 5-Bromo-3-pyridylacetic acid. This guide is

designed for researchers, scientists, and drug development professionals to provide in-depth

technical information, safe handling procedures, and troubleshooting advice for experiments

involving this versatile chemical intermediate. As a Senior Application Scientist, my goal is to

combine technical accuracy with practical, field-tested insights to ensure the success and

safety of your research.

Frequently Asked Questions (FAQs)
This section addresses common questions regarding the handling, storage, and properties of

5-Bromo-3-pyridylacetic acid.

Q1: What are the primary hazards associated with 5-Bromo-3-pyridylacetic acid?

A1: 5-Bromo-3-pyridylacetic acid is classified as an irritant. The primary hazards include

causing skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4] It is

crucial to handle this compound with appropriate personal protective equipment (PPE) to avoid

direct contact.

Q2: What are the recommended storage conditions for 5-Bromo-3-pyridylacetic acid?
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A2: To ensure its stability, 5-Bromo-3-pyridylacetic acid should be stored in a tightly closed

container in a dry, cool, and well-ventilated area.[1][5] Some suppliers recommend refrigeration

at 2-8°C for long-term storage.[5] It should be stored away from incompatible materials such as

strong oxidizing agents.[3]

Q3: What is the solubility of 5-Bromo-3-pyridylacetic acid?

A3: 5-Bromo-3-pyridylacetic acid is soluble in water and other polar solvents like alcohols.[5]

[6] One source indicates a water solubility of 15 g/L at 25°C.[7] This solubility is attributed to the

presence of the carboxylic acid group.

Q4: What are the key chemical properties of 5-Bromo-3-pyridylacetic acid?

A4: Below is a table summarizing the key chemical properties of 5-Bromo-3-pyridylacetic
acid.

Property Value Reference(s)

CAS Number 39891-12-8 [4][5][6]

Molecular Formula C₇H₆BrNO₂ [6]

Molecular Weight 216.03 g/mol [6]

Appearance
White to off-white or pale

brown solid/powder
[6]

pKa 3.86 ± 0.10 (Predicted) [5]

Q5: Is 5-Bromo-3-pyridylacetic acid stable under normal laboratory conditions?

A5: Yes, 5-Bromo-3-pyridylacetic acid is stable under normal, recommended storage

conditions.[1] However, like other pyridylacetic acids, it may be susceptible to decarboxylation

under certain reaction conditions, particularly at elevated temperatures.[8][9][10]
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Adherence to proper safety protocols is paramount when working with any chemical. The

following diagram and table outline the necessary PPE and a general safe handling workflow.

Preparation

Handling

Cleanup and Disposal

Work in a well-ventilated area
(e.g., chemical fume hood)

Weigh the required amount
of 5-Bromo-3-pyridylacetic acid

3. Proceed

Gather all required PPE

2. Equip

Consult Safety Data Sheet (SDS)

1. Review

Dissolve in an appropriate solvent

4. Prepare

Perform the experiment,
monitoring for any abnormalities

5. Execute

Decontaminate glassware and work surfaces

6. Conclude

Dispose of waste in a
properly labeled hazardous waste container

7. Segregate

Remove PPE in the correct order

8. Finalize

 

Reaction Setup

Reaction

Workup and Purification

Combine reactants, catalyst,
and base under inert atmosphere

Add degassed solvent

1. Prepare

Heat and stir

2. Initiate

Monitor reaction progress

3. Control

Cool to room temperature

4. Complete

Acidify and extract

5. Isolate

Dry, concentrate, and purify

6. Refine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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